Cas no 2020394-71-0 (1-Heptene, 5-(chloromethyl)-6-methyl-)

• Product Name: 1-Heptene, 5-(chloromethyl)-6-methyl-
• CAS No: 2020394-71-0
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5286106
• Update Time: 2025-07-15

1-Heptene, 5-(chloromethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 5-(chloromethyl)-6-methyl-

• Inchi： 1S/C9H17Cl/c1-4-5-6-9(7-10)8(2)3/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： CWWHEJVOPSHXFX-UHFFFAOYSA-N
• SMILES： C=CCCC(CCl)C(C)C

Additional information on 1-Heptene, 5-(chloromethyl)-6-methyl-

Introduction to 1-Heptene, 5-(chloromethyl)-6-methyl- (CAS No. 2020394-71-0)

1-Heptene, 5-(chloromethyl)-6-methyl- (CAS No. 2020394-71-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its long aliphatic chain and the presence of a chloromethyl group, which imparts specific reactivity and functional properties.

The molecular formula of 1-Heptene, 5-(chloromethyl)-6-methyl- is C₉H₁₇Cl, and its molecular weight is approximately 158.68 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 135°C. These physical properties make it suitable for use in a variety of chemical processes and reactions.

In the realm of pharmaceutical research, 1-Heptene, 5-(chloromethyl)-6-methyl- has shown promise as an intermediate in the synthesis of novel drugs. The chloromethyl group can be readily functionalized to introduce various substituents, thereby expanding the range of possible derivatives. Recent studies have explored its potential in the development of anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from 1-Heptene, 5-(chloromethyl)-6-methyl-, which exhibited potent anti-inflammatory activity in vitro.

Beyond pharmaceutical applications, 1-Heptene, 5-(chloromethyl)-6-methyl- has also found utility in materials science. Its aliphatic chain and functional groups make it an attractive candidate for the synthesis of polymers with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound to develop novel copolymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in advanced materials for electronics and aerospace industries.

The synthetic pathways for producing 1-Heptene, 5-(chloromethyl)-6-methyl- are well-documented in the literature. One common method involves the reaction of 1-heptene with chloromethyl methyl ether followed by methylation. This process yields high purity product with minimal side reactions. The efficiency and scalability of this synthetic route have been validated through multiple laboratory-scale experiments and pilot plant trials.

Safety considerations are paramount when handling 1-Heptene, 5-(chloromethyl)-6-methyl-. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

In conclusion, 1-Heptene, 5-(chloromethyl)-6-methyl- (CAS No. 2020394-71-0) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive intermediate for the synthesis of novel compounds with diverse properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.